Cas no 1306604-73-8 (2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid)

• Product Name: 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• CAS No: 1306604-73-8
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 5188128
• Update Time: 2025-10-20

2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• 2-(7-Bromo-4-oxoquinazolin-3(4H)-yl)acetic acid
• E71177
• 3(4H)-Quinazolineacetic acid, 7-bromo-4-oxo-
• 2-(7-Bromo-4-oxoquinazolin-3(4H)-yl)aceticacid
• 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid

• Inchi： 1S/C10H7BrN2O3/c11-6-1-2-7-8(3-6)12-5-13(10(7)16)4-9(14)15/h1-3,5H,4H2,(H,14,15)
• InChI Key： FKZDTNSWPDOOQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CN(CC(=O)O)C2=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.2
• Topological Polar Surface Area: 70

Additional information on 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid

Recent Advances in the Study of 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid (CAS: 1306604-73-8)

2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid (CAS: 1306604-73-8) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its brominated quinazolinone core and acetic acid side chain, has been explored for its biological activities, particularly as a kinase inhibitor and as a scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involving 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Recent studies have demonstrated that this compound exhibits inhibitory activity against specific kinases, including those implicated in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against EGFR (epidermal growth factor receptor) mutants, which are commonly found in non-small cell lung cancer (NSCLC).

In addition to its kinase inhibitory properties, 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid has also been investigated for its potential as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive bromo group for further functionalization, enabling the creation of diverse libraries of compounds for high-throughput screening. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound in the development of dual inhibitors targeting both kinases and histone deacetylases (HDACs), a strategy aimed at enhancing therapeutic efficacy in cancer treatment.

The synthetic routes to 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid have also been a subject of optimization. Traditional methods often involve multi-step reactions with moderate yields, but recent advancements in green chemistry and catalytic processes have improved the efficiency of its synthesis. For example, a 2022 publication in Organic Process Research & Development described a novel one-pot synthesis approach using environmentally benign catalysts, significantly reducing the production cost and environmental impact.

Pharmacokinetic and toxicological studies of 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid and its derivatives are still in the early stages, but preliminary data suggest favorable profiles. In vitro and in vivo studies have indicated moderate bioavailability and low cytotoxicity, making it a viable candidate for further development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future research.

In conclusion, 2-(7-Bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid (CAS: 1306604-73-8) represents a promising scaffold in medicinal chemistry, with potential applications in kinase inhibition and multi-target drug design. Ongoing research efforts are expected to further elucidate its therapeutic potential and optimize its pharmacological properties, paving the way for its eventual clinical application.